Cas no 927803-35-8 (2-[(dimethylamino)methyl]pyrimidine-5-carboxylic acid)

• Product Name: 2-[(dimethylamino)methyl]pyrimidine-5-carboxylic acid
• CAS No: 927803-35-8
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5113585
• Update Time: 2026-03-03

2-[(dimethylamino)methyl]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(dimethylamino)methyl]pyrimidine-5-carboxylic acid

• Inchi： 1S/C8H11N3O2/c1-11(2)5-7-9-3-6(4-10-7)8(12)13/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key： QGSZMPSVQPLRKP-UHFFFAOYSA-N
• SMILES： C1(CN(C)C)=NC=C(C(O)=O)C=N1

Additional information on 2-[(dimethylamino)methyl]pyrimidine-5-carboxylic acid

Comprehensive Overview of 2-[(dimethylamino)methyl]pyrimidine-5-carboxylic acid (CAS No. 927803-35-8)

2-[(dimethylamino)methyl]pyrimidine-5-carboxylic acid (CAS No. 927803-35-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique molecular structure, which includes a dimethylamino group and a carboxylic acid functionality. These features make it a versatile intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

The compound's CAS number 927803-35-8 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature. Its pyrimidine-5-carboxylic acid backbone is a common motif in drug discovery, often associated with bioactive molecules that exhibit antimicrobial, antiviral, or anti-inflammatory properties. Recent studies have explored its potential in developing small-molecule inhibitors for diseases like cancer and metabolic disorders, aligning with the growing demand for targeted therapies.

In the context of green chemistry and sustainable synthesis, 2-[(dimethylamino)methyl]pyrimidine-5-carboxylic acid has been investigated for its role in catalytic reactions and biodegradable material design. Researchers are increasingly focusing on eco-friendly synthetic routes to reduce environmental impact, a trend reflected in its applications. For instance, its incorporation into metal-organic frameworks (MOFs) has shown promise in carbon capture and storage technologies, addressing global climate change concerns.

The compound's solubility and stability under physiological conditions make it a candidate for drug formulation and delivery systems. With the rise of personalized medicine, its modular structure allows for facile modifications to enhance bioavailability or target specificity. This adaptability resonates with current trends in precision healthcare, where tailored treatments are prioritized.

From an industrial perspective, CAS 927803-35-8 is often referenced in patents related to crop protection and pesticide development. Its pyrimidine core is known to interact with biological systems in ways that can disrupt pest life cycles, offering a potential alternative to traditional agrochemicals. This aligns with the agricultural sector's shift toward sustainable pest management solutions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-[(dimethylamino)methyl]pyrimidine-5-carboxylic acid, ensuring purity and consistency in research applications. Quality control is paramount, especially when the compound is used in high-throughput screening for drug discovery. The integration of AI-driven molecular modeling has further accelerated its study, enabling predictive analyses of its interactions with biological targets.

In summary, 2-[(dimethylamino)methyl]pyrimidine-5-carboxylic acid (CAS No. 927803-35-8) represents a multifaceted tool in modern chemistry. Its applications span pharmaceuticals, agriculture, and materials science, reflecting its adaptability to diverse scientific challenges. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing issues in health and sustainability.